Cas no 1805966-19-1 (5-Amino-3-(trifluoromethyl)pyridine-2-acetic acid)

• Product Name: 5-Amino-3-(trifluoromethyl)pyridine-2-acetic acid
• CAS No: 1805966-19-1
• MF: C₈H₇F₃N₂O₂
• MW: 220.148592233658
• CID: 4803344
• Update Time: 2025-06-12

5-Amino-3-(trifluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-(trifluoromethyl)pyridine-2-acetic acid

• Inchi： 1S/C8H7F3N2O2/c9-8(10,11)5-1-4(12)3-13-6(5)2-7(14)15/h1,3H,2,12H2,(H,14,15)
• InChI Key： VBOIDHMRMPWLLQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CN=C1CC(=O)O)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• XLogP3: 0.6
• Topological Polar Surface Area: 76.2

Additional information on 5-Amino-3-(trifluoromethyl)pyridine-2-acetic acid

Comprehensive Overview of 5-Amino-3-(trifluoromethyl)pyridine-2-acetic acid (CAS No. 1805966-19-1)

5-Amino-3-(trifluoromethyl)pyridine-2-acetic acid (CAS No. 1805966-19-1) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine core and trifluoromethyl functional group, serves as a versatile building block for synthesizing advanced molecules. Its molecular structure, which includes an acetic acid moiety, enhances its reactivity and applicability in various chemical reactions, making it a valuable asset for researchers and industrial chemists alike.

The growing interest in 5-Amino-3-(trifluoromethyl)pyridine-2-acetic acid can be attributed to its potential applications in drug discovery, particularly in the development of small-molecule therapeutics. Recent studies highlight its role as a key intermediate in the synthesis of compounds targeting central nervous system (CNS) disorders and inflammatory diseases. Additionally, its trifluoromethyl group is known to improve metabolic stability and bioavailability, which are critical factors in modern pharmaceutical design. These properties align with current trends in precision medicine and personalized therapeutics, making it a compound of high relevance in contemporary research.

From an agrochemical perspective, 5-Amino-3-(trifluoromethyl)pyridine-2-acetic acid has shown promise in the formulation of next-generation pesticides and herbicides. The trifluoromethyl moiety is often associated with enhanced pesticidal activity, as it can disrupt key biological pathways in pests while minimizing environmental impact. This aligns with the global push toward sustainable agriculture and the reduction of chemical residues in food products. Researchers are also exploring its potential in crop protection strategies, where its unique properties could lead to more efficient and eco-friendly solutions.

The synthesis and characterization of 5-Amino-3-(trifluoromethyl)pyridine-2-acetic acid involve advanced organic chemistry techniques, including nucleophilic substitution and catalytic hydrogenation. Its purity and stability are critical for ensuring consistent performance in downstream applications, which is why rigorous quality control measures are employed during production. Analytical methods such as HPLC and NMR spectroscopy are commonly used to verify its structural integrity and purity, addressing the stringent requirements of pharmaceutical and agrochemical industries.

In the context of green chemistry, 5-Amino-3-(trifluoromethyl)pyridine-2-acetic acid has been the subject of research aimed at optimizing its synthesis to reduce waste and energy consumption. Innovations such as flow chemistry and catalytic recycling are being explored to enhance the sustainability of its production. These efforts resonate with the broader scientific community's focus on environmentally friendly processes and the reduction of carbon footprints in chemical manufacturing.

The commercial availability of 5-Amino-3-(trifluoromethyl)pyridine-2-acetic acid (CAS No. 1805966-19-1) has expanded in recent years, driven by its increasing demand in research laboratories and industrial applications. Suppliers often provide detailed technical data sheets and safety information to ensure proper handling and storage. As the compound gains traction, collaborations between academic institutions and chemical manufacturers are expected to accelerate its adoption in innovative projects.

Looking ahead, the potential of 5-Amino-3-(trifluoromethyl)pyridine-2-acetic acid extends beyond its current applications. Emerging research areas such as bioconjugation and materials science are exploring its utility in designing functional materials and biocompatible polymers. Its adaptability and unique chemical properties position it as a compound with long-term relevance in multiple scientific disciplines. As the demand for high-performance chemicals continues to rise, this compound is poised to play a pivotal role in shaping future innovations.